Cas no 10171-40-1 (Benzenesulfonic acid,p-bromo-, 2-butynylene ester (7CI,8CI))

• Product Name: Benzenesulfonic acid,p-bromo-, 2-butynylene ester (7CI,8CI)
• CAS No: 10171-40-1
• MF: C₁₆H₁₂Br₂O₆S₂
• MW: 524.200881004334
• CID: 190009
• PubChem ID: 256794
• Update Time: 2025-04-19

Benzenesulfonic acid,p-bromo-, 2-butynylene ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,p-bromo-, 2-butynylene ester (7CI,8CI)
• 1-bromo-4-[4-(4-bromophenyl)sulfonyloxybut-2-ynoxysulfonyl]benzene
• 4-(4-bromophenyl)sulfonyloxybut-2-ynyl 4-bromobenzenesulfonate
• AC1L5VDO
• AR-1I0851
• but-2-yne-1,4-diyl bis(4-bromobenzenesulfonate)
• CTK4A0148
• NSC84136
• NSC-84136
• 10171-40-1
• But-2-yne-1,4-diyl bis(4-bromobenzene-1-sulfonate)
• DTXSID10292616

• Inchi： 1S/C16H12Br2O6S2/c17-13-3-7-15(8-4-13)25(19,20)23-11-1-2-12-24-26(21,22)16-9-5-14(18)6-10-16/h3-10H,11-12H2
• InChI Key： OXJRVXPROOBDCV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(=O)(=O)OCC#CCOS(C1C=CC(=CC=1)Br)(=O)=O

Computed Properties

• Exact Mass: 521.84400
• Monoisotopic Mass: 521.844
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.775
• Boiling Point: 611°Cat760mmHg
• Flash Point: 323.3°C
• Refractive Index: 1.626
• PSA: 103.50000
• LogP: 5.48740